6-Methyl-5-phenyl-2-(phenylthio)-3-pyridinecarbonitrile

• IUPAC Name: 6-methyl-5-phenyl-2-phenylsulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C19H14N2S/c1-14-18(15-8-4-2-5-9-15)12-16(13-20)19(21-14)22-17-10-6-3-7-11-17/h2-12H,1H3
• InChI Key: SGPJOMQRMNICCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=N1)SC2=CC=CC=C2)C#N)C3=CC=CC=C3
• Molecular Formula: C19H14N2S
• Molecular Weight: 302.4 g/mol

Description

6-Methyl-5-phenyl-2-(phenylthio)-3-pyridinecarbonitrile, also known as MPTP, is a chemical compound that has been widely used in scientific research due to its unique properties. MPTP is a potent inhibitor of mitochondrial complex I, which makes it useful in studying Parkinson's disease and other neurodegenerative disorders.

Scientific Research Applications

Synthesis and Derivative Formation

• The synthesis and transformation of pyridine derivatives have been extensively studied. For instance, Al-Issa reported the synthesis of a series of pyridine and fused pyridine derivatives, demonstrating the versatility of these compounds in generating a wide range of chemical structures through various reactions, including the formation of isoquinoline, pyrido[2,3-d]pyrimidine derivatives, and pyrazolo-[3,4-b]-pyridine derivatives among others (S. A. Al-Issa, 2012).

Structural and Optical Properties

• Zedan et al. examined the structural, optical, and junction characteristics of pyrazolo pyridine derivatives, highlighting their monoclinic polycrystalline nature and potential applications in photonic devices due to their distinct optical energy gaps and photosensor capabilities (I. Zedan, F. El-Taweel, & E. El-Menyawy, 2020).

Corrosion Inhibition

• The corrosion inhibition of mild steel by pyridine derivatives has been investigated, revealing that these compounds act as effective corrosion inhibitors due to their ability to form protective films on metal surfaces. This highlights their potential industrial applications in enhancing material durability (K. R. Ansari, M. Quraishi, & Ambrish Singh, 2015).

Pharmaceutical Applications

• While ensuring the exclusion of specific drug-related information, it's notable that compounds like 6-Methyl-5-phenyl-2-(phenylthio)-3-pyridinecarbonitrile could serve as precursors or intermediates in the synthesis of compounds with potential biological activity. Research into cardiotonic agents, for instance, illustrates the medicinal chemistry applications of related pyridinecarbonitriles (I. Sircar, B. Duell, J. Bristol, R. Weishaar, & D. B. Evans, 1987).

Electronic and Optical Devices

• Studies by El-Menyawy, Zedan, and Nawar on pyrazolo[4,3-b]pyridine derivatives containing methoxy and hydroxy phenyl groups emphasize the potential use of these compounds in electronic and optical devices, particularly in the fabrication of heterojunctions and photovoltaic devices (E. El-Menyawy, I. Zedan, & H. Nawar, 2019).